BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for 9,10-
Phenanthrenedione

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 9,10-Phenanthrenedione

Cat. No.: B147406

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 9,10-Phenanthrenedione in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
minimize exposure risks.

Chemical Identifier:
¢ Name: 9,10-Phenanthrenedione
e Synonyms: 9,10-Phenanthraquinone, Phenanthrenequinone[1][2]

e CAS Number: 84-11-7[1][3]

Hazard Identification and Classification

9,10-Phenanthrenedione is classified as a hazardous substance. The primary hazards are:

Skin Irritation: Causes skin irritation.[1][3]

Eye Irritation: Causes serious eye irritation.[1][3]

Respiratory Irritation: May cause respiratory irritation.[1][4]

Aquatic Hazard: Very toxic to aquatic life with long-lasting effects.[5]
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GHS Pictograms:
e GHSO07: Exclamation mark[2][3]
e GHSO09: Environmental hazard[2]

Signal Word: Warning[1][3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 9,10-Phenanthrenedione is
provided below.

Property Value

Appearance Orange-red solid/crystals[6]
Molecular Formula C14HsO2[6][7]

Molecular Weight 208.21 g/mol [6][7]

Melting Point 206-209 °C[6]

Boiling Point Approximately 360 °C[6]
Solubility in Water Slightly soluble (7.5 mg/L)[2]
Odor Odorless[2]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory when handling 9,10-Phenanthrenedione.
The following table summarizes the required PPE.
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Specifications and

Body Part Required PPE
Remarks
Safety glasses with side-
shields or goggles. A face Must conform to EN166 (EU)
Eyes/Face ) )
shield may be required for or NIOSH (US) standards.[1]
splash hazards.
Double gloving is
recommended for extended
Hands Chemical-resistant gloves handling. Gloves must be
(e.g., nitrile). inspected before use and
changed immediately if
contaminated.[8]
A chemical-resistant apron or
coveralls may be necessary for
Body Laboratory coat. larger quantities or when there

is a risk of significant

exposure.

Respiratory

Required when dusts are

generated.

A NIOSH-approved N95 dust
mask or a full-face respirator
with a particulate filter may be
necessary depending on the

scale of work and ventilation.

Operational Plan: Step-by-Step Handling Procedure

A logical workflow for the safe handling of 9,10-Phenanthrenedione is outlined below.
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Safe Handling Workflow for 9,10-Phenanthrenedione

Preparation

Review SDS

Assess Risks

Don PPE

Proceed to Handling

Work in Ventilated Area

Weigh and Handle Solid

Prepare Solution (if needed)

Proceed to Cleanup

Post-Handling & Disposal

Decontaminate Work Area

\
Segregate Waste

\ 4

Dispose of Waste

Doff PPE

\ 4
Wash Hands

Click to download full resolution via product page

Safe handling workflow for 9,10-Phenanthrenedione.
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Detailed Experimental Protocol for Safe Handling

e Preparation:

[e]

Thoroughly review the Safety Data Sheet (SDS) for 9,10-Phenanthrenedione before
commencing any work.[1][3][4]

[e]

Conduct a risk assessment for the specific procedure being undertaken.

o

Ensure that an eyewash station and safety shower are readily accessible.[4]

[¢]

Don the appropriate personal protective equipment as outlined in the PPE table.[1][3]

e Handling:

[e]

All handling of 9,10-Phenanthrenedione powder should be conducted in a well-ventilated
area, preferably within a chemical fume hood, to avoid inhalation of dust.[1]

[e]

When weighing the solid, use a spatula and handle it carefully to minimize dust
generation.

[e]

If preparing a solution, add the solid to the solvent slowly to avoid splashing.

o

Avoid contact with skin and eyes.[1]
o Storage:

o Store 9,10-Phenanthrenedione in a tightly closed container in a dry, well-ventilated place.

[4]

o Keep it away from incompatible materials such as strong oxidizing agents.[4]

Immediate Safety Measures: First Aid

In the event of exposure, follow these first aid procedures immediately.
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
) difficult, give oxygen. If breathing has stopped,
Inhalation ) e o ) )
provide artificial respiration. Seek immediate

medical attention.[1][4][9]

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) -
water for at least 15 minutes. If skin irritation

persists, seek medical attention.[1][4][9]

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
Eye Contact eyelids occasionally. Remove contact lenses if
present and easy to do. Continue rinsing. Seek

immediate medical attention.[1][3][4]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[1][3]

Disposal Plan

Proper disposal of 9,10-Phenanthrenedione and associated waste is crucial to prevent
environmental contamination.

Waste Segregation and Collection

e Solid Waste:

o Collect excess or unwanted 9,10-Phenanthrenedione powder in a dedicated, clearly
labeled hazardous waste container.

o Use a scoop or spatula for transfer, avoiding dust creation.[10]

e Contaminated Materials:

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.cdhfinechemical.com/images/product/msds/37_1274269843_910-PHENANTHRENEQUINONECASNO84-11-7MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1176222&productDescription=910-PHENANTHRENEQUIN1+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.cdhfinechemical.com/images/product/msds/37_1274269843_910-PHENANTHRENEQUINONECASNO84-11-7MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1176222&productDescription=910-PHENANTHRENEQUIN1+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.cdhfinechemical.com/images/product/msds/37_1274269843_910-PHENANTHRENEQUINONECASNO84-11-7MSDS.pdf
https://www.chemos.de/import/data/msds/GB_en/84-11-7-A0005016-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1176222&productDescription=910-PHENANTHRENEQUIN1+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1274269843_910-PHENANTHRENEQUINONECASNO84-11-7MSDS.pdf
https://www.chemos.de/import/data/msds/GB_en/84-11-7-A0005016-GB-en.pdf
https://www.benchchem.com/product/b147406?utm_src=pdf-body
https://www.benchchem.com/product/b147406?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_9_10_Dihydro_1_2_phenanthrenediamine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Any materials that have come into contact with the compound, such as weighing paper,
gloves, and pipette tips, must be treated as hazardous waste.

o Place all contaminated disposable materials into the same hazardous waste container as
the solid waste.[10]

e Solutions:

o If the compound is in a solvent, collect the solution in a separate, compatible, and clearly
labeled hazardous waste container for liquid chemical waste.[10]

Waste Container Labeling

Label all hazardous waste containers with the following information:

The words "Hazardous Waste"

The full chemical name: "9,10-Phenanthrenedione”

Associated hazards (e.g., "Irritant,” "Environmental Hazard")

The date the waste was first added to the container.

Disposal Procedure

» Dispose of all waste in accordance with local, state, and federal regulations.
» Do not dispose of 9,10-Phenanthrenedione down the drain or in the regular trash.[1]

» Contact your institution's Environmental Health and Safety (EHS) department for specific
disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

